Cas no 61959-57-7 (Benzo[f]pyrimido[4,5-h]quinazoline)
61959-57-7 structure
Product Name:Benzo[f]pyrimido[4,5-h]quinazoline
CAS No:61959-57-7
MF:C14H8N4
MW:232.240121841431
CID:462339
PubChem ID:12324574
Update Time:2025-04-19
Benzo[f]pyrimido[4,5-h]quinazoline Chemical and Physical Properties
Names and Identifiers
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- Benzo[f]pyrimido[4,5-h]quinazoline
- 61959-57-7
- DTXSID50489189
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- Inchi: 1S/C14H8N4/c1-2-4-10-9(3-1)11-5-15-7-18-14(11)12-6-16-8-17-13(10)12/h1-8H
- InChI Key: ASHTWERXPNDLLK-UHFFFAOYSA-N
- SMILES: N1C=NC=C2C3C(=CN=CN=3)C3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 232.07504
- Monoisotopic Mass: 232.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.56
Benzo[f]pyrimido[4,5-h]quinazoline Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
61959-57-7 (Benzo[f]pyrimido[4,5-h]quinazoline) Related Products
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